Cas no 1334500-02-5 (3-(3-Cyanophenyl)phenylacetic Acid)

• Product Name: 3-(3-Cyanophenyl)phenylacetic Acid
• CAS No: 1334500-02-5
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD05981177
• CID: 1037915
• Update Time: 2025-04-20

3-(3-Cyanophenyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Cyano-[1,1'-biphenyl]-3-yl)acetic acid
• [3-(3-cyanophenyl)phenyl]acetic acid
• 3-(3-Cyanophenyl)phenylacetic Acid

• MDL： MFCD05981177
• Inchi： 1S/C15H11NO2/c16-10-12-4-2-6-14(8-12)13-5-1-3-11(7-13)9-15(17)18/h1-8H,9H2,(H,17,18)
• InChI Key： HMYJGENGCMXDLR-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 237.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 61.09000
• LogP: 2.85238